4-{3-Oxospiro[3.3]heptan-1-yl}benzoicacid

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4-(3-oxospiro[3.3]heptan-1-yl)benzoic acid
• InChI: InChI=1S/C14H14O3/c15-12-8-11(14(12)6-1-7-14)9-2-4-10(5-3-9)13(16)17/h2-5,11H,1,6-8H2,(H,16,17)
• InChI Key: PCGQBBXUFOQTND-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2=O)C3=CC=C(C=C3)C(=O)O

Description

4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid is a complex organic compound characterized by a spirocyclic structure. This compound is notable for its unique chemical properties and potential applications in various scientific fields. The spirocyclic structure, which involves a bicyclic system where two rings are connected through a single atom, imparts distinct chemical reactivity and stability to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-{3-Oxospiro[3.3]heptan-1-yl}benzoic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

• **Formation of the Sp